Cas no 853784-21-1 (3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine)

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-c]pyridine core substituted with a trifluoromethyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the saturated tetrahydropyridine ring contributes to conformational flexibility. Its rigid yet modifiable scaffold is particularly useful in the design of bioactive molecules, including kinase inhibitors and CNS-targeting agents. The compound’s synthetic versatility allows for further functionalization, enabling tailored applications in drug discovery. High purity and well-defined reactivity ensure reproducibility in research and development workflows.

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine structure

853784-21-1 structure

Product Name:3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine

CAS No:853784-21-1

MF:C₇H₈F₃N₃

MW:191.15373134613

CID:717210

PubChem ID:45480287

Update Time:2025-10-05

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
- 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-3-(trifluoromethyl)-
- 4,5,6,7-Tetrahydro-3-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine
- J-511015
- AKOS006307578
- SCHEMBL5644430
- 1H-Pyrazolo[3,4-c]pyridine,4,5,6,7-tetrahydro-3-(trifluoromethyl)-
- USWUQQKHXVZMAO-UHFFFAOYSA-N
- DTXSID60670283
- 853784-21-1
- CS-0080461
- D74183
- MDL： MFCD11042747
- Inchi： 1S/C7H8F3N3/c8-7(9,10)6-4-1-2-11-3-5(4)12-13-6/h11H,1-3H2,(H,12,13)
- InChI Key： USWUQQKHXVZMAO-UHFFFAOYSA-N
- SMILES： C1NCCC2C(C(F)(F)F)=NNC1=2

Computed Properties

Exact Mass: 191.067
Monoisotopic Mass: 191.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.7A^2
XLogP3: 0.6

Experimental Properties

Density: 1.392
Boiling Point: 281.834°C at 760 mmHg
Flash Point: 124.249°C
Refractive Index: 1.484
pka: 12.03±0.20(Predicted)

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine Security Information

Storage Condition：2-8°C(protect from light)

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine Pricemore >>

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Chemenu	CM151889-1g	3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine	853784-21-1	95%+	1g	$***	2023-05-29
Chemenu	CM151889-1g	3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine	853784-21-1	95+%	1g	$1052	2021-08-05
Alichem	A029182232-1g	3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine	853784-21-1	95%	1g	$431.64	2023-08-31
Ambeed	A658763-1g	3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine	853784-21-1	95+%	1g	$901.0	2025-04-16
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Ambeed	A658763-250mg	3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine	853784-21-1	95+%	250mg	$450.0	2025-04-16
Ambeed	A658763-250mg	3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine	853784-21-1	95+%	250mg	$450.0	2025-04-16